N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-(N-methylbutylsulfonamido)acetamide
Description
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-(N-methylbutylsulfonamido)acetamide is a useful research compound. Its molecular formula is C14H25N5O3S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activities
The synthesis and characterization of novel heterocyclic compounds containing sulfamido moieties, including derivatives structurally related to N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-(N-methylbutylsulfonamido)acetamide, have shown significant antibacterial and antifungal activities. These activities were evaluated through facile condensation reactions leading to Schiff bases and subsequent reactions yielding 2H-pyrrole-2-ones and 2-pyrrolidinones. The antibacterial and antifungal evaluations suggest potential applications in developing new antimicrobial agents (Nunna et al., 2014).
Antitumor Activity
Research on 2,4-diaminofuro[2,3-d]pyrimidines derivatives, closely related to the chemical structure of interest, has shown that modifications at the C9 position and conformational restrictions at the C8-C9 bridge significantly affect their inhibitory activity against dihydrofolate reductase (DHFR) as well as their antitumor activity. These compounds, after being synthesized through a series of chemical reactions, displayed increased potency against tumor cell growth in culture, suggesting their utility in cancer treatment (Gangjee et al., 2000).
Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase
Another significant application area is the development of inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical enzymes in the de novo synthesis of thymidylate, an essential precursor for DNA synthesis. Compounds structurally related to N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-(N-methylbutylsulfonamido)acetamide have been synthesized and evaluated as potent dual inhibitors. These compounds exhibited promising inhibitory activities against TS and DHFR, offering potential therapeutic options for treating diseases associated with rapid cell proliferation, including cancer (Gangjee et al., 2008).
properties
IUPAC Name |
2-[butylsulfonyl(methyl)amino]-N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25N5O3S/c1-5-6-9-23(21,22)19(4)11-14(20)16-10-12-15-8-7-13(17-12)18(2)3/h7-8H,5-6,9-11H2,1-4H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPILWOVZZOFPMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N(C)CC(=O)NCC1=NC=CC(=N1)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.45 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-2-(N-methylbutylsulfonamido)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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